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Compound of Interest

Compound Name: 1-Pyrenesulfonic acid sodium salt

Cat. No.: B148716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Pyrenesulfonic acid sodium salt is a fluorescent probe utilized in a variety of research

applications, including fluorescence spectroscopy, biochemical assays, and cellular imaging.[1]

[2] Its fluorescence is sensitive to its environment, making it a valuable tool for studying

molecular interactions and detecting certain analytes.[1][3] Proper preparation of stock

solutions is critical to ensure the accuracy and reproducibility of experimental results. These

application notes provide detailed protocols for the preparation of 1-pyrenesulfonic acid
sodium salt stock solutions in both organic and aqueous solvents.

Physicochemical Data and Solubility
A summary of the key properties of 1-pyrenesulfonic acid sodium salt is provided in the table

below for easy reference during solution preparation.
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Property Value Source

Molecular Formula C₁₆H₉NaO₃S [2][4]

Molecular Weight 304.30 g/mol [2][4]

Appearance Off-white to yellow solid [5]

Absorption Maximum (λmax) 346 nm [3][4]

Emission Maximum (λem) 376 nm [3][4]

Solubility in DMSO Approx. 10 mg/mL [4]

Solubility in DMF Approx. 10 mg/mL [4]

Solubility in Ethanol Approx. 1 mg/mL [4]

Solubility in Water Slightly soluble [4]

Storage (Solid) -20°C, protected from moisture [4][5]

Storage (Organic Stock

Solution)

-80°C for up to 6 months;

-20°C for up to 1 month
[5]

Storage (Aqueous Solution)
Not recommended for more

than one day
[4]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in an Organic Solvent (e.g., DMSO)
This protocol is suitable for preparing a concentrated stock solution that can be further diluted

into aqueous buffers for biological experiments.

Materials:

1-Pyrenesulfonic acid sodium salt (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Inert gas (e.g., argon or nitrogen)
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of 1-pyrenesulfonic acid sodium salt to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of the solid compound using an analytical

balance in a chemical fume hood. For example, to prepare a 10 mM stock solution, weigh

out 3.043 mg of the compound.

Dissolution:

Transfer the weighed solid to a sterile amber vial.

Add the appropriate volume of anhydrous DMSO. To continue the example of a 10 mM

stock, add 1 mL of DMSO.

Purge the vial with an inert gas to minimize oxidation.[4]

Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle

warming or sonication may be used to aid dissolution if necessary.[5]

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5]

Protocol 2: Preparation of an Aqueous Working Solution
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This protocol describes the preparation of a ready-to-use aqueous solution from the solid

compound, suitable for applications where organic solvents are not desired.

Materials:

1-Pyrenesulfonic acid sodium salt (solid)

High-purity, deionized water or a suitable aqueous buffer (e.g., PBS, pH 7.2)

Sterile volumetric flask or conical tube

Calibrated analytical balance

Magnetic stirrer and stir bar (optional)

Vortex mixer

0.22 µm sterile filter

Procedure:

Weighing: As in the previous protocol, accurately weigh the desired amount of 1-
pyrenesulfonic acid sodium salt.

Dissolution:

Transfer the solid to a sterile volumetric flask or conical tube.

Add a portion of the desired aqueous solvent (e.g., deionized water or PBS).

Vortex or stir the solution until the solid is fully dissolved. Note that the solubility in

aqueous buffers is slight, so prepare a concentration that is within its solubility limits.[4]

Bring the solution to the final desired volume with the solvent.

Sterilization (Optional): If required for the application, sterile-filter the aqueous solution

through a 0.22 µm filter into a sterile container.

Use and Storage:
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It is highly recommended to prepare aqueous solutions fresh on the day of use.

Storage of aqueous solutions is not recommended for more than one day due to potential

instability.[4]

Workflow Diagram

Workflow for Preparation of 1-Pyrenesulfonic Acid Sodium Salt Stock Solution
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Click to download full resolution via product page

Caption: Workflow for preparing 1-pyrenesulfonic acid sodium salt stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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